N-Methyl-N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]amine

• IUPAC Name: N-methyl-1-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]methanamine
• InChI: InChI=1S/C11H13N3O/c1-8-13-11(14-15-8)10-5-3-9(4-6-10)7-12-2/h3-6,12H,7H2,1-2H3
• InChI Key: RRWDXYWBTQVTDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CC=C(C=C2)CNC
• Molecular Formula: C11H13N3O
• DSSTOX Substance ID: DTXSID80428147
• Molecular Weight: 203.24 g/mol
• CAS RN: 857283-77-3

Description

“N-Methyl-N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]amine” is a compound that has been mentioned in various studies. For instance, it has been described as a potent antagonist of terminal 5-HT autoreceptor function both in vitro and in vivo. Another study mentioned a compound with a similar structure, which was designed to have affinity with β-secretase (BACE), Glycogen Synthase Kinase 3β (GSK3β) and acetylcholinesterase, which are considered promising targets on the development of disease-modifying therapies against Alzheimer’s Disease (AD).

Synthesis Analysis

The synthesis of such compounds often involves the use of computational chemistry models as a guide. In one study, a nonselective 5-HT1B/5-HT1D receptor antagonist was structurally modified to produce a selective 5-HT1B receptor inverse agonist. Another study described the synthesis of a series of novel pyrimidin-4-amine derivatives.

Molecular Structure Analysis

The molecular structure of these compounds is often analyzed using computational chemistry models. For instance, a nonselective 5-HT1B/5-HT1D receptor antagonist was structurally modified to produce a selective 5-HT1B receptor inverse agonist.

Chemical Reactions Analysis

The chemical reactions involving these compounds are often complex and involve multiple steps. For instance, one study described the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various techniques. For instance, one study used multinuclear NMR spectroscopy, IR, and elemental analysis to characterize N-Trinitroethylamino derivatives and energetic salts based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan.

Scientific Research Applications

Anti-HIV Research

Indole derivatives, which are structurally related to oxadiazole compounds, have been reported to show potential as anti-HIV agents. Molecular docking studies have been performed on novel indolyl and oxochromenyl xanthenone derivatives to evaluate their efficacy against HIV-1.

Anti-Infective Agents

Research has shown that diversely substituted 1,2,4-oxadiazoles exhibit anti-infective properties, including anti-bacterial, anti-viral, and anti-leishmanial activities. This suggests that “N-Methyl-N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]amine” could potentially be explored for similar applications.

Chemical Properties and Physical Data Analysis

The compound’s chemical properties such as melting point, boiling point, density, molecular formula, and molecular weight can be studied for various scientific applications. This data is crucial for researchers to understand how the compound behaves under different conditions and can be used in various experimental setups.

Mechanism of Action

Target of Action

The primary targets of N-Methyl-N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]amine are currently unknown. This compound is a derivative of the 1,2,4-oxadiazole ring structure , which is known to exhibit a broad range of biological activities . .

Mode of Action

Compounds containing the 1,2,4-oxadiazole ring structure are known to interact with various biological targets, leading to a range of effects such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

1,2,4-oxadiazole derivatives are known to interact with a variety of biochemical pathways, depending on their specific structure and the biological targets they interact with .

Pharmacokinetics

It’s worth noting that the solubility, permeability, and stability of a compound can significantly impact its bioavailability and pharmacokinetic profile .

Result of Action

1,2,4-oxadiazole derivatives are known to exhibit a broad range of biological activities, suggesting that they may have diverse effects at the molecular and cellular level .

Action Environment

The action, efficacy, and stability of N-Methyl-N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]amine can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, temperature, and more . .

Safety and Hazards

The safety and hazards associated with these compounds can vary depending on their specific structure and properties. For instance, one compound was found to be insensitive towards impact and friction, as measured by standardized impact and friction tests. Another compound was classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.

Future Directions

The future directions for research on these compounds could involve further exploration of their potential therapeutic applications, as well as the development of new synthesis methods and the investigation of their physical and chemical properties. For instance, one study suggested that these compounds could be promising targets for the development of disease-modifying therapies against Alzheimer’s Disease.